Cas no 1462290-15-8 ((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)

• Product Name: (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile
• CAS No: 1462290-15-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6322093
• PubChem ID: 117840686
• Update Time: 2026-03-11

(3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD32900905
• CS-0310131
• D96907
• SCHEMBL16423904
• (3S,5R)-3-Cyclopropyl-5-ethyl-2-oxopyrrolidine-3-carbonitrile
• 1462290-15-8
• (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile
• PS-18586

• Inchi： 1S/C10H14N2O/c1-2-8-5-10(6-11,7-3-4-7)9(13)12-8/h7-8H,2-5H2,1H3,(H,12,13)/t8-,10-/m1/s1
• InChI Key： SZAXPOWMECBBEK-PSASIEDQSA-N
• SMILES： O=C1[C@@](C#N)(C[C@@H](CC)N1)C1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Additional information on (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile

Introduction to (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile (CAS No. 1462290-15-8)

(3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile (CAS No. 1462290-15-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile.

Chemical Structure and Properties

The molecular structure of (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile is defined by its chiral centers at the 3 and 5 positions, which are crucial for its biological activity. The presence of a cyclopropyl group and an ethyl substituent adds to the compound's structural complexity and influences its physicochemical properties. The compound is a white crystalline solid with a molecular formula of C₁₁H₁₆N₂O and a molecular weight of approximately 196.25 g/mol. Its solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions.

Synthesis Methods

The synthesis of (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile involves several steps that require precise control over stereochemistry and reaction conditions. One common approach is the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomers. A typical synthetic route involves the condensation of a cyclopropyl-substituted aldehyde with an ethyl-substituted amine, followed by cyclization and oxidation steps to form the pyrrolidine ring and the oxo group. Recent advancements in asymmetric synthesis have further optimized this process, leading to higher yields and better enantiomeric purity.

Biological Activities

(3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile has been extensively studied for its biological activities, particularly in the context of neurodegenerative diseases and cancer. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neuroinflammation.

In addition to its neuroprotective properties, (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile has demonstrated antiproliferative activity against various cancer cell lines. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific proteins involved in cell cycle regulation and DNA repair mechanisms. These findings suggest that this compound may have potential as a novel therapeutic agent for cancer treatment.

Clinical Applications and Research Advancements

The potential clinical applications of (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on evaluating its safety and efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results have shown promising outcomes, with the compound demonstrating significant improvements in cognitive function and motor skills in animal models.

In the realm of oncology, clinical trials are underway to assess the antitumor effects of (3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile. Early data from these trials have indicated that it can effectively reduce tumor size and inhibit metastasis in various types of cancer. These findings have sparked interest among researchers and pharmaceutical companies to further investigate its therapeutic potential.

Conclusion

In conclusion, (3S,5R)-3-cyclopropyl-5-ethyl-2-oxy-pyrrolidine-carbonitrile (CAS No. 1462290-15-8) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure and stereochemistry contribute to its efficacy in modulating key biological processes involved in neurodegeneration and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for future developments in medicinal chemistry and pharmaceutical science.